Cas no 174756-45-7 (2-Hydroxymethyl Olanzapine)

• Product Name: 2-Hydroxymethyl Olanzapine
• CAS No: 174756-45-7
• MF: C₁₇H₂₀N₄OS
• MW: 328.431901931763
• CID: 177289
• PubChem ID: 135515431
• Update Time: 2025-06-30

2-Hydroxymethyl Olanzapine Chemical and Physical Properties

Names and Identifiers

• 10H-Thieno[2,3-b][1,5]benzodiazepine-2-methanol,4-(4-methyl-1-piperazinyl)-
• 2-Hydroxymethyl Olanzapine
• [4-(4-methylpiperazin-1-yl)-5H-thieno[3,2-c][1,5]benzodiazepin-2-yl]methanol
• 4-(4-Methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepine-2-methanol
• LY 290411
• 2-Hydroxymethyl Olanzapine-d3
• 2-HydroxyMethyl Olanzapine-d3 (Major)
• 4-(4-Methyl-1-piperazinyl)-10H-thieno[2,3-β][1,5]benzodiazepine-2-methanol
• 4-[4-(Methyl-d3)-1-piperazinyl]-10H-thieno[2,3-β][1,5]benzodiazepine-2-methanol
• 4-[4-(Methyl-d3)-1-piperazinyl]-10H-thieno[2,3-b][1,5]benzodiazepine-2-methanol
• 2-Hydroxy methyl Olanzapine
• 174756-45-7
• NS00117210
• [10-(4-Methyl-piperazin-1-yl)-4H-3-thia-4,9-diaza-benzo[f]azulen-2-yl]-methanol
• SZB3TH928Y
• CHEMBL100454
• [4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepin-2-yl]methanol
• UNII-SZB3TH928Y
• (4-(4-Methylpiperazin-1-yl)-10H-benzo[b]thieno[2,3-e][1,4]diazepin-2-yl)methanol
• PD086219
• AKOS030255838
• BCP25656
• CHEBI:169382
• DTXSID40431692
• 4-(4-Methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,5)benzodiazepine-2-methanol
• 10H-Thieno[2,3-b][1,5]benzodiazepine-2-methanol, 4-(4-methyl-1-piperazinyl)-
• LY-290411
• 2-hydroxymethylolanzapine
• BDBM50289291
• 10H-Thieno(2,3-b)(1,5)benzodiazepine-2-methanol, 4-(4-methyl-1-piperazinyl)-
• AMY39094
• 2-Hydroxy-Methylolanzapine

• Inchi： 1S/C17H20N4OS/c1-20-6-8-21(9-7-20)16-13-10-12(11-22)23-17(13)19-15-5-3-2-4-14(15)18-16/h2-5,10,19,22H,6-9,11H2,1H3
• InChI Key： FPDIERBPQFAFSI-UHFFFAOYSA-N
• SMILES： S1C(CO)=CC2=C1NC1C=CC=CC=1N=C2N1CCN(C)CC1

Computed Properties

• Exact Mass: 328.13600
• Monoisotopic Mass: 328.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.4
• Melting Point: 210-212?C
• Boiling Point: 530.7°C at 760 mmHg
• Flash Point: 274.8°C
• Refractive Index: 1.727
• PSA: 79.34000
• LogP: 2.07250

2-Hydroxymethyl Olanzapine Security Information

• Storage Condition：-20°C Freezer, Under Inert Atmosphere